Cas no 13182-82-6 (Metronidazole Acetate)

• Product Name: Metronidazole Acetate
• CAS No: 13182-82-6
• MF: C₈H₁₁N₃O₄
• MW: 213.190641641617
• CID: 219956
• PubChem ID: 83211
• Update Time: 2025-04-19

Metronidazole Acetate Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-ethanol,2-methyl-5-nitro-, 1-acetate
• Metronidazole Acetate
• 2-(2-methyl-5-nitroimidazol-1-yl)ethyl acetate
• Metronidazole Acetat
• 1-(2-acetoxyethyl)-2-methyl-5-nitroimidazole
• 1-acetoxy-2-(2-methyl-5-nitro-imidazol-1-yl)-ethane
• 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl acetate
• 2-(5-methyl-2-nitro-1H-imidazol-1-yl)ethyl acetate
• 2-methyl-5-nitro-1h-imidazole-1-ethanol acetate(ester)
• AC1L34Y8
• AC1Q209H
• acetic acid 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester
• AR-1E3742
• CHEMBL1080624
• SureCN677158
• O-Acetylmetronidazole; 2-Methyl-5-nitro-1H-imidazole-1-ethanol 1-Acetate; 2-Methyl-5-nitro-imidazole-1-ethanol Acetate
• 1-(2-Acetoxy-ethyl)-2-methyl-5-nitroimidazole
• 1H-Imidazole-1-ethanol, 2-methyl-5-nitro-, acetate (ester)
• 13182-82-6
• SCHEMBL677158
• MQXDTGGRMOLAPU-UHFFFAOYSA-N
• 2-Methyl-5-nitro-1H-imidazole-1-ethanol acetate (ester)
• O-Acetylmetronidazole
• DTXSID90157219
• DTXCID0079710

• Inchi： 1S/C8H11N3O4/c1-6-9-5-8(11(13)14)10(6)3-4-15-7(2)12/h5H,3-4H2,1-2H3
• InChI Key： MQXDTGGRMOLAPU-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CCN1C(=CN=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 213.075
• Monoisotopic Mass: 213.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 89.9A^2

Experimental Properties

• Density: 1.36
• Boiling Point: 397.1°C at 760 mmHg
• Flash Point: 194°C
• Refractive Index: 1.573